Cas no 1602680-50-1 (1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane)

• Product Name: 1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane
• CAS No: 1602680-50-1
• MF: C₉H₁₈ClIO₃
• MW: 336.594894886017
• CID: 5783019
• PubChem ID: 114775136
• Update Time: 2025-06-09

1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-iodo-2-[2-(2-methoxyethoxy)ethoxy]-2-methylpropane
• EN300-1134181
• 1602680-50-1
• 1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane

• Inchi： 1S/C9H18ClIO3/c1-9(7-10,8-11)14-6-5-13-4-3-12-2/h3-8H2,1-2H3
• InChI Key： PXXVRDYCPHSLEE-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OCCOCCOC

Computed Properties

• Exact Mass: 335.99892g/mol
• Monoisotopic Mass: 335.99892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane

Introduction to 1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane (CAS No. 1602680-50-1)

1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound, identified by the CAS number 1602680-50-1, belongs to a class of molecules that exhibit intriguing chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both chloro and iodo substituents, along with the highly functionalized alkoxy side chains, contributes to its versatility in various chemical transformations.

The compound's structure consists of a 2-methylpropane backbone, which is modified by the introduction of an ethyl group at the second carbon position. This modification creates a highly reactive site for further functionalization. The chloro and iodo groups are particularly noteworthy, as they serve as excellent leaving groups in nucleophilic substitution reactions. These reactions are fundamental in organic synthesis, allowing for the introduction of new functional groups at specific positions within the molecule. The 2-(2-methoxyethoxy)ethoxy side chain adds an additional layer of complexity, providing opportunities for further derivatization and the creation of more intricate molecular architectures.

In recent years, there has been a growing interest in the development of novel compounds that can serve as building blocks for pharmaceuticals and agrochemicals. The unique reactivity profile of 1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane makes it an attractive candidate for such applications. For instance, researchers have explored its use in cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds—a key requirement for the synthesis of many biologically active molecules. The presence of both chloro and iodo substituents allows for sequential transformations, enabling chemists to tailor the molecule's properties to meet specific synthetic needs.

One particularly exciting application of this compound is in the field of drug discovery. Researchers have leveraged its reactivity to develop novel scaffolds for potential therapeutic agents. By employing palladium-catalyzed cross-coupling reactions, it is possible to introduce diverse functional groups at various positions within the molecule. This approach has led to the discovery of several promising lead compounds with potential applications in areas such as oncology and infectious diseases. The ability to rapidly modify and optimize these structures has significantly accelerated the drug discovery process.

The synthesis of 1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it more accessible than previously thought. Modern techniques such as automated synthesis and flow chemistry have streamlined the process, allowing for higher yields and purities. These improvements have not only made the compound more readily available but have also enabled researchers to explore its full synthetic potential.

The compound's behavior in various reaction conditions has been extensively studied, providing valuable insights into its reactivity patterns. For example, studies have shown that under certain conditions, it can undergo elimination reactions to form alkenes or rearrangements to produce more stable intermediates. These findings are crucial for understanding how best to utilize this compound in synthetic routes and for predicting its behavior in different contexts.

The use of computational chemistry has also played a significant role in understanding the properties of 1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane. Molecular modeling techniques allow researchers to predict how this compound will interact with other molecules, providing insights into its potential applications in drug design and material science. These computational studies often complement experimental work, helping to guide synthetic strategies and optimize reaction conditions.

In conclusion,1-chloro-3-iodo-2-2-(2-methoxyethoxy)ethoxy-2-methylpropane (CAS No. 1602680-50-1) is a versatile and highly functionalized organic compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to develop novel molecules with therapeutic applications. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.